Cas no 874646-02-3 (Piperazine, 1-(2-fluorophenyl)-3-methyl-, (3S)-)

Piperazine, 1-(2-fluorophenyl)-3-methyl-, (3S)- structure
874646-02-3 structure
Product Name:Piperazine, 1-(2-fluorophenyl)-3-methyl-, (3S)-
CAS No:874646-02-3
MF:C11H15FN2
MW:194.248605966568
CID:1894624
PubChem ID:58488043
Update Time:2025-04-21

Piperazine, 1-(2-fluorophenyl)-3-methyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-(2-fluorophenyl)-3-methyl-, (3S)-
    • 1-(2-FLUORO-PHENYL)-3-METHYL-PIPERAZINE
    • 874646-02-3
    • HILRJMLNCMWXSA-VIFPVBQESA-N
    • (S)-1-(2-FLUOROPHENYL)-3-METHYLPIPERAZINE
    • AT25532
    • SCHEMBL2249111
    • (3S)-1-(2-Fluorophenyl)-3-methylpiperazine
    • Inchi: 1S/C11H15FN2/c1-9-8-14(7-6-13-9)11-5-3-2-4-10(11)12/h2-5,9,13H,6-8H2,1H3/t9-/m0/s1
    • InChI Key: HILRJMLNCMWXSA-VIFPVBQESA-N
    • SMILES: FC1C=CC=CC=1N1CCN[C@@H](C)C1

Computed Properties

  • Exact Mass: 194.122
  • Monoisotopic Mass: 194.122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3A^2
  • XLogP3: 1.9
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